Cas no 923680-14-2 (N-(2-benzoyl-3-methyl-1-benzofuran-5-yl)-2-methoxybenzamide)

• Product Name: N-(2-benzoyl-3-methyl-1-benzofuran-5-yl)-2-methoxybenzamide
• CAS No: 923680-14-2
• MF: C₂₄H₁₉NO₄
• MW: 385.411966562271
• CID: 5845710
• PubChem ID: 16801659
• Update Time: 2025-06-08

N-(2-benzoyl-3-methyl-1-benzofuran-5-yl)-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoyl-3-methylbenzofuran-5-yl)-2-methoxybenzamide
• AKOS001957121
• STL034633
• 2-methoxy-N-[3-methyl-2-(phenylcarbonyl)-1-benzofuran-5-yl]benzamide
• N-(2-benzoyl-3-methyl-1-benzofuran-5-yl)-2-methoxybenzamide
• F2209-0126
• 923680-14-2

• Inchi： 1S/C24H19NO4/c1-15-19-14-17(25-24(27)18-10-6-7-11-20(18)28-2)12-13-21(19)29-23(15)22(26)16-8-4-3-5-9-16/h3-14H,1-2H3,(H,25,27)
• InChI Key： JAMNWDINNCSJBN-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC=CC=2)=O)=C(C)C2C=C(C=CC1=2)NC(C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 385.13140809g/mol
• Monoisotopic Mass: 385.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(2-benzoyl-3-methyl-1-benzofuran-5-yl)-2-methoxybenzamide

N-(2-Benzoyl-3-methyl-1-benzofuran-5-yl)-2-methoxybenzamide: A Comprehensive Overview

N-(2-Benzoyl-3-methyl-1-benzofuran-5-yl)-2-methoxybenzamide (CAS No. 923680-14-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of N-(2-Benzoyl-3-methyl-1-benzofuran-5-yl)-2-methoxybenzamide consists of a benzofuran core, a benzoyl group, and a methoxy-substituted benzamide moiety. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the pharmacological properties of N-(2-Benzoyl-3-methyl-1-benzofuran-5-yl)-2-methoxybenzamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This makes it a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, N-(2-Benzoyl-3-methyl-1-benzofuran-5-yl)-2-methoxybenzamide has shown potential in cancer research. Studies have indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells. These findings suggest that this compound could be developed into a novel anticancer agent with broad-spectrum activity.

In the context of neurodegenerative diseases, N-(2-Benzoyl-3-methyl-1-benzofuran-5-yl)-2-methoxybenzamide has also shown promise. Research has demonstrated its ability to protect neurons from oxidative stress and to inhibit the aggregation of amyloid-beta peptides, which are associated with Alzheimer's disease. These neuroprotective effects make it a potential therapeutic candidate for the treatment of neurodegenerative disorders.

The pharmacokinetic properties of N-(2-Benzoyl-3-methyl-1-benzofuran-5-yl)-2-methoxybenzamide have been extensively studied to assess its suitability for clinical applications. Preclinical studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, which are crucial parameters for drug development. Furthermore, its low toxicity profile in animal models suggests that it is safe for further clinical evaluation.

In conclusion, N-(2-Benzoyl-3-methyl-1-benzofuran-5-yl)-2-methoxybenzamide (CAS No. 923680-14-2) is a multifaceted compound with diverse biological activities. Its anti-inflammatory, anticancer, and neuroprotective properties make it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide deeper insights into its mechanisms of action and potential therapeutic applications, paving the way for innovative treatments in various medical fields.